Cas no 2137101-71-2 ((2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid)

• Product Name: (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid
• CAS No: 2137101-71-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5992857
• PubChem ID: 165789470
• Update Time: 2025-05-21

(2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid
• 2137101-71-2
• EN300-1132104

• Inchi： 1S/C15H17NO2/c1-2-16-14(15(17)18)10-12-8-5-7-11-6-3-4-9-13(11)12/h3-9,14,16H,2,10H2,1H3,(H,17,18)/t14-/m1/s1
• InChI Key： AWTQGTOVTRYDNN-CQSZACIVSA-N
• SMILES： OC([C@@H](CC1C=CC=C2C=CC=CC=12)NCC)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3Ų

Additional information on (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid

Compound Introduction: (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid (CAS No. 2137101-71-2)

(2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid, identified by its CAS number 2137101-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center and the presence of both an amine and a naphthalene moiety, contribute to its intriguing pharmacological properties.

The molecular structure of (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid consists of a propanoic acid backbone substituted with an ethylamino group at the second carbon and a naphthalen-1-yl group at the third carbon. This arrangement creates a rigid framework that is conducive to specific interactions with biological targets. The chiral center at the second carbon, designated as (2R), ensures enantioselectivity, which is a critical factor in drug design due to the varying biological activities of enantiomers.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions between (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid and its potential targets. Studies have indicated that this compound may interact with enzymes and receptors involved in various metabolic pathways. The presence of the naphthalene ring enhances its binding affinity to certain proteins, making it a valuable scaffold for drug discovery.

In particular, the ethylamino group provides a hydrogen bond donor capability, which is crucial for stabilizing interactions with polar regions of biological targets. This feature has been exploited in the design of molecules targeting neurological disorders, where precise molecular recognition is essential. The combination of these structural elements makes (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid a versatile candidate for further exploration in medicinal chemistry.

Current research is focused on synthesizing derivatives of this compound to optimize its pharmacological profile. By modifying the substituents on the naphthalene ring or introducing additional functional groups, scientists aim to enhance its bioavailability, reduce side effects, and improve target specificity. These modifications are guided by insights from high-throughput screening and structure-activity relationship (SAR) studies.

The naphthalen-1-yl group, in particular, has been shown to increase the lipophilicity of molecules, which can be advantageous for crossing biological membranes. However, it also poses challenges in terms of metabolic stability and potential toxicity. Researchers are employing advanced synthetic techniques to mitigate these issues while preserving the desired biological activity. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex derivatives.

Another area of interest is the exploration of (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid as a lead compound for drug development against inflammatory diseases. Preliminary studies have suggested that it may modulate inflammatory pathways by interacting with key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

The chiral nature of this compound also opens up possibilities for developing enantiomerically pure drugs, which can offer better therapeutic outcomes with fewer side effects. Chiral drugs are particularly important in treating conditions where small differences in molecular structure can lead to significant variations in efficacy and safety. The synthesis of enantiomerically pure forms of (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid is an active area of research, utilizing techniques such as asymmetric synthesis and chiral resolution.

In conclusion, (2R)-2-(ethylamino)-3-(naphthalen-1-yl)propanoic acid (CAS No. 2137101-71-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into therapeutic agents. Ongoing research efforts are focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in treating various diseases.